Cas no 1824204-96-7 (Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole)

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole is a bicyclic heterocyclic compound featuring fused furan and pyrrole rings with a methano bridge. Its rigid, polycyclic structure imparts stability and unique stereoelectronic properties, making it a valuable scaffold in medicinal chemistry and asymmetric synthesis. The compound's high functional group tolerance and constrained geometry enable precise control over molecular interactions, particularly in the design of chiral ligands or pharmacophores. Its saturated framework enhances metabolic stability compared to aromatic analogs, while the nitrogen and oxygen heteroatoms offer versatile sites for derivatization. This structure is particularly advantageous for developing bioactive molecules with improved selectivity and pharmacokinetic profiles.

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole structure

1824204-96-7 structure

Product Name:Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole

CAS No:1824204-96-7

MF:C₇H₁₁NO

MW:125.168341875076

CID:6546762

Update Time:2025-06-08

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole Chemical and Physical Properties

Names and Identifiers

- Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole
- Inchi： 1S/C7H11NO/c1-4-3-8-6-2-5(1)9-7(4)6/h4-8H,1-3H2
- InChI Key： OKHREAPMRGVAOR-UHFFFAOYSA-N
- SMILES： N1CC2CC3OC2C1C3

Experimental Properties

Density: 1.150±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 202.9±13.0 °C(Predicted)
pka: 10.59±0.20(Predicted)

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-7620545-0.05g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	0.05g	$1560.0	2025-02-24
Enamine	EN300-7620545-0.1g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	0.1g	$1635.0	2025-02-24
Enamine	EN300-7620545-0.25g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	0.25g	$1708.0	2025-02-24
Enamine	EN300-7620545-0.5g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	0.5g	$1783.0	2025-02-24
Enamine	EN300-7620545-1.0g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	1.0g	$1857.0	2025-02-24
Enamine	EN300-7620545-2.5g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	2.5g	$3641.0	2025-02-24
Enamine	EN300-7620545-5.0g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	5.0g	$5387.0	2025-02-24
Enamine	EN300-7620545-10.0g	8-oxa-4-azatricyclo[4.2.1.0,3,7]nonane	1824204-96-7	95.0%	10.0g	$7988.0	2025-02-24

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole Related Literature

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Additional information on Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole

Comprehensive Overview of Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole (CAS No. 1824204-96-7)

Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole (CAS No. 1824204-96-7) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique fused-ring structure, combining furo and pyrrole moieties, makes it a valuable scaffold for drug discovery and advanced material design. Researchers are increasingly exploring its potential in central nervous system (CNS) therapeutics, catalysis, and polymer chemistry, aligning with current trends in precision medicine and sustainable materials.

The compound’s bicyclic framework offers exceptional stereochemical control, a feature highly sought after in asymmetric synthesis. Recent studies highlight its role as a chiral building block for bioactive molecules, particularly in GPCR-targeted drugs—a hot topic given the rise of neurodegenerative disease research. Its hydrogenation stability and low toxicity profile further enhance its appeal for green chemistry applications, addressing the growing demand for eco-friendly synthetic routes.

From an industrial perspective, Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole is being investigated for high-performance polymer modifications. Its rigid structure improves thermal resistance in engineering plastics, a critical area for electric vehicle (EV) components and 3D printing materials. These applications resonate with global trends toward lightweight materials and circular economy initiatives, frequently searched topics in materials science forums.

Analytical characterization of CAS No. 1824204-96-7 typically involves NMR spectroscopy and HPLC-MS, with computational studies (DFT calculations) predicting its reactivity. Such methodologies align with the AI-driven drug discovery boom, where molecular docking and QSAR modeling dominate scholarly discussions. The compound’s logP value and hydrogen bond capacity also make it a candidate for blood-brain barrier (BBB) penetration studies, a key focus in Alzheimer’s disease research.

In summary, Hexahydro-2,6-methano-2H-furo[3,2-b]pyrrole exemplifies the convergence of medicinal chemistry and advanced materials. Its versatility across biopharma and industrial applications positions it as a compound of enduring relevance, particularly in contexts prioritizing molecular complexity and sustainability—topics consistently trending in scientific search queries and academic publications.